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Introduction

Amoxicillin is a broad-spectrum, B-lactam antibiotic widely used for the treatment of a variety of
bacterial infections.[1] Its efficacy is intrinsically linked to its physicochemical properties,
primarily its solubility and stability, which influence its formulation, bioavailability, and
therapeutic outcomes. This technical guide provides a comprehensive overview of the solubility
and stability profile of Amoxicillin, intended to serve as a resource for researchers, scientists,
and professionals involved in drug development and formulation.

Solubility Profile

The solubility of Amoxicillin is a critical parameter influencing its absorption and formulation
development. It is a polar molecule, and its solubility is significantly affected by pH and
temperature.

Aqueous Solubility

Amoxicillin is sparingly soluble in water.[2] The aqueous solubility is highly dependent on the
pH of the medium due to the presence of ionizable functional groups: a carboxylic acid (pKai =
2.7), an amino group (pKaz = 7.4), and a phenolic hydroxyl group (pKas = 9.6).[3] This
amphoteric nature results in a U-shaped pH-solubility profile, with the lowest solubility observed
at its isoelectric point.[4]
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Table 1: Aqueous Solubility of Amoxicillin as a Function of pH and Temperature

pH Temperature (°C) Solubility (mg/mL) Reference
5.0 25 ~4.0 [5]
7.4 Not Specified 0.0107 [2]
Stable in solution up
2-8 25-100 [6]
to 60°C

Solubility in Organic Solvents

Amoxicillin exhibits limited solubility in most organic solvents.

Table 2: Solubility of Amoxicillin in Various Solvents

Solvent Solubility Reference
Water 1gin~370 mL [2]
Methanol 1gin~330 mL [2]
Ethanol 1gin~2000 mL [2]
Acetone Insoluble [7]
Chloroform Insoluble [8]

Stability Profile

The stability of Amoxicillin is a crucial factor for its storage, formulation, and therapeutic
efficacy. The primary route of degradation is the hydrolysis of the -lactam ring, which leads to
a loss of antibacterial activity.[3]

pH-Dependent Stability

Amoxicillin is most stable in the pH range of 4 to 6.[9] The rate of hydrolysis increases
significantly in both acidic and alkaline conditions.
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 Acidic Conditions (pH < 4): Under acidic conditions, the primary degradation product is
Amoxicilloic acid.[3]

» Alkaline Conditions (pH > 8): In alkaline solutions, Amoxicillin can degrade into various
products, including Amoxicilloic acid and piperazine-2,5-dione derivatives.[10]

Temperature-Dependent Stability

The degradation of Amoxicillin is accelerated at higher temperatures. For reconstituted oral
suspensions, refrigeration (2-8 °C) is recommended to maintain stability over the treatment
period.[11]

Table 3: Temperature-Dependent Degradation of Amoxicillin

Temperature Conditions Observations Reference

Lowest level of

Reconstituted ]
2-8°C ] degradation over 7 [12]
Suspension
days.
Stable for 14 days
20-25 °C Capsules when protected from [12]
moisture.
] Decomposition
> 60 °C Aqueous Solution [6]
occurs.
Photostability

Exposure to UV light can lead to the degradation of Amoxicillin, especially in the presence of
oxygen.[6] Formulations should be protected from light to maintain their potency.

Experimental Protocols
Determination of Aqueous Solubility (Shake-Flask
Method)

This protocol outlines the widely accepted shake-flask method for determining the equilibrium
solubility of a compound.[13][14]
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Methodology:

e Preparation of Saturated Solution: Add an excess amount of Amoxicillin powder to a known
volume of the desired aqueous buffer (of a specific pH) in a sealed flask.

» Equilibration: Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached.

e Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated
solution from the excess solid by centrifugation and/or filtration using a chemically inert filter
(e.g., 0.45 um PTFE).

» Quantification: Analyze the concentration of Amoxicillin in the clear, saturated filtrate using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection.[15]

o Data Analysis: The determined concentration represents the equilibrium solubility of
Amoxicillin under the tested conditions.

Determination of Stability (HPLC Method)

A stability-indicating HPLC method is essential for quantifying the active pharmaceutical
ingredient (API) and its degradation products over time.[16][17]

Methodology:

o Sample Preparation: Prepare solutions of Amoxicillin in the desired media (e.g., different pH
buffers, water) at a known concentration.

o Stress Conditions: Subject the prepared solutions to various stress conditions, including
different temperatures (e.g., 4°C, 25°C, 40°C), pH values, and light exposure (as per ICH
guidelines).

o Time-Point Sampling: At predetermined time intervals, withdraw aliquots from each stressed
sample.

e HPLC Analysis:
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o Chromatographic Conditions: Utilize a reverse-phase C18 column with a suitable mobile
phase (e.g., a mixture of phosphate buffer and acetonitrile) at a specific flow rate.
Detection is typically performed using a UV detector at an appropriate wavelength (e.g.,
230 nm).

o Quantification: Inject the samples into the HPLC system. The concentration of Amoxicillin
and its degradation products are determined by comparing their peak areas to those of a
standard calibration curve.

o Data Analysis: Plot the concentration of Amoxicillin as a function of time for each stress
condition to determine the degradation kinetics and calculate parameters such as the
degradation rate constant and shelf-life (too).

Signaling and Degradation Pathways
Mechanism of Action

Amoxicillin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1]
[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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